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Compound of Interest

Compound Name: 2'5"-Dichloroacetophenone

Cat. No.: B105169

Technical Support Center: 2',5'-
Dichloroacetophenone

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and storage of 2',5'-Dichloroacetophenone.

Frequently Asked Questions (FAQSs)
Q1: What is 2',5'-Dichloroacetophenone and what are its primary hazards?

Al: 2',5'-Dichloroacetophenone is a chemical intermediate used in the synthesis of
pharmaceuticals and agrochemicals.[1][2] It is a combustible liquid that appears colorless to
yellow or brown.[2][3] The primary hazards associated with this compound are irritation to the
skin, eyes, and respiratory system.[1] Ingestion may be harmful.[4]

Q2: What are the immediate first aid measures in case of exposure?

A2:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[5]

o Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and
water for at least 15 minutes. Get medical advice if irritation occurs.[4][5][6]
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« Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek medical attention.[4][5]

e Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never
give anything by mouth to an unconscious person. Rinse mouth with water and seek
immediate medical attention.[4][5]

Q3: What personal protective equipment (PPE) is required when handling 2',5'-
Dichloroacetophenone?

A3: To minimize exposure, it is crucial to use appropriate personal protective equipment. This
includes:

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
government standards such as NIOSH (US) or EN 166 (EU).[4][5]

o Skin Protection: Wear impervious gloves and a lab coat or a complete suit protecting against
chemicals.[4] Gloves must be inspected before use and disposed of properly after.[4]

» Respiratory Protection: If working in an area with poor ventilation or where dust or aerosols
may form, use a NIOSH/MSHA-approved respirator.[3][5] A dust mask of type N95 (US) is
recommended.[3]

Q4: How should 2',5'-Dichloroacetophenone be stored?

A4: Proper storage is essential for maintaining the chemical's stability and preventing
accidents. Store in a cool, dry, and well-ventilated area.[5] Keep the container tightly closed
and store it in its original container or a polyethylene or polypropylene container. It should be
stored away from incompatible materials such as strong oxidizing agents and strong bases.[4]
Avoid ignition sources like naked lights or smoking in the storage area.

Q5: What should I do in the event of a small spill?
A5: For a small spill (up to 300 cc), you should:

o Immediately alert others in the area.
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e Ensure proper ventilation.
e Wearing appropriate PPE, clean up the spill immmediately.
e Use an inert absorbent material like vermiculite or sand to contain the spill.[5]

e Sweep or vacuum up the absorbed material and place it in a clean, dry, sealable, and
labeled container for disposal.

o Clean the spill area with soap and water.[7]
e Dispose of the waste according to local, state, and federal regulations.
Q6: How should | handle a large spill of 2',5'-Dichloroacetophenone?

A6: For a large spill (more than 5 liters), prioritize personal safety and follow these steps:

Evacuate the area immediately.[8]
e If the spill is flammable, control all ignition sources.[9]

o From a safe location, call emergency services and inform them of the nature and location of
the spill.[7][10]

e Prevent the spillage from entering drains, sewers, or water courses.

o Only personnel with specialized training and equipment should handle the cleanup of a
major spill.[7]

Quantitative Data Summary
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Property Value Source

Molecular Formula C8H6CI20 [2][11]

Molecular Weight 189.04 g/mol [2]
Colorless to yellow to brown

Appearance o [2]
clear liquid

Melting Point 11-13 °C [2][3]

. . 118 °C /12 mmHg; 128 °C / 12

Boiling Point [2][11]
mmHg

Density 1.312 g/mL at 25 °C [3]

Flash Point > 112 °C (> 233.60 °F) [5]

Storage Class Code 10 - Combustible liquids [3]

Experimental Protocols

Protocol for Weighing and Dissolving 2',5'-Dichloroacetophenone

o Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical
fume hood.[5] Don all required personal protective equipment, including safety goggles,
gloves, and a lab coat.

e Weighing:
o Use a clean, dry weighing boat or glass container.
o Carefully transfer the desired amount of the liquid compound using a clean pipette.
o Avoid generating aerosols.
o Record the exact weight.

 Dissolving:
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o 2'5'-Dichloroacetophenone is sparingly soluble in water but soluble in organic solvents
like ethanol and acetone.[1]

o Choose a compatible solvent based on your experimental needs.

o In a fume hood, add the weighed compound to a suitable flask containing the chosen
solvent.

o Stir the mixture gently using a magnetic stirrer until the solid is completely dissolved.

[¢]

Keep the container closed when not in use to prevent vapor inhalation.

Emergency Spill Response Protocol

Assess the Situation: Determine the size and nature of the spill. Identify if there are any
immediate dangers such as ignition sources or proximity to drains.

o Evacuate and Alert: For major spills, evacuate the area immediately and alert your
supervisor and emergency services.[8] For minor spills, alert personnel in the immediate
vicinity.[9]

o Containment (Minor Spills):
o Wearing appropriate PPE, approach the spill from upwind if possible.

o Use spill socks or absorbent materials to create a dike around the spill to prevent it from
spreading.[10]

e Absorption (Minor Spills):

o Cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial
absorbent.[5] Work from the outside of the spill inwards to minimize splashing.[9]

e Cleanup and Disposal (Minor Spills):

o Once the liquid is absorbed, carefully scoop or sweep the material into a designated,
labeled, and sealable waste container.
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o Decontaminate the spill area with soap and water.[7]

o Dispose of all contaminated materials, including PPE, as hazardous waste in accordance
with institutional and regulatory guidelines.[12]

Visual Workflow
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Caption: Workflow for the safe handling of 2',5'-Dichloroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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